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Compound of Interest

Compound Name: 2-Chlorofuran

Cat. No.: B3031412

This technical guide provides a detailed overview of the key physical properties of 2-
Chlorofuran, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data and
an understanding of the methodologies used for its determination.

Physical Properties of 2-Chlorofuran

2-Chlorofuran (CAS No: 3187-94-8) is a halogenated derivative of furan.[1] Its physical
properties are crucial for handling, reaction setup, and purification processes in a laboratory or
industrial setting. The primary physical constants are summarized below.

Table 1: Key Physical Properties of 2-Chlorofuran

Physical Property Value Conditions
Boiling Point 74 °C at 760 mmHg
Density 1.217 g/cm3 Not Specified

Data sourced from Chemsrc[2].

Experimental Protocols

While specific experimental documentation for the determination of 2-Chlorofuran'’s properties
is not detailed in the public literature, standard analytical methods are employed. The following
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sections describe the established laboratory procedures for accurately measuring boiling point
and density.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3] For a pure substance, the boiling point is a sharp, characteristic value at a given
pressure.[3] The Thiele tube method is a common and efficient technique for this
measurement, especially when working with small sample volumes.[4]

Methodology: Thiele Tube Method

o Sample Preparation: A small sample of 2-Chlorofuran (approximately 0.5 mL) is placed into
a small glass vial or Durham tube.[4]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed (open
end down) into the 2-Chlorofuran sample.[4]

o Apparatus Setup: The vial is securely attached to a thermometer using a rubber band,
ensuring the sample is aligned with the thermometer's bulb. This assembly is then inserted
into a Thiele tube containing a high-boiling point oil (e.g., mineral oil), making sure the
sample is immersed.[4]

e Heating: The side arm of the Thiele tube is gently and continuously heated. This design
allows for uniform heating of the oil bath via convection.[4]

» Observation: As the temperature rises, dissolved air will first exit the capillary tube. As the
liquid approaches its boiling point, a continuous and rapid stream of bubbles will emerge
from the capillary tube. Heating is continued until this vigorous bubbling is observed.[4]

o Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The
boiling point is recorded as the temperature at which the bubbling stops and the liquid is
drawn back into the capillary tube.[4] This temperature corresponds to the point where the
vapor pressure of the sample equals the atmospheric pressure.

e Pressure Correction: The atmospheric pressure in the laboratory is recorded, as boiling
points are pressure-dependent. The observed boiling point of 74 °C is standardized to 760
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mmHg.[2]

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume (d = m/V).[5]
It is typically measured at a specific temperature, as volume can change with temperature.

Methodology: Mass and Volume Measurement

o Mass Measurement: A clean, dry volumetric flask (e.g., 5 or 10 mL) is weighed on an
analytical balance to determine its empty mass.

e Volume Measurement: 2-Chlorofuran is carefully added to the volumetric flask up to the
calibration mark. The flask is re-weighed to determine the total mass of the flask and the
liquid.

e Calculation:

o The mass of the 2-Chlorofuran sample is calculated by subtracting the mass of the empty
flask from the total mass.

o The density is then calculated by dividing the mass of the sample by the known volume of
the flask.

o Temperature Control: The procedure is conducted at a controlled temperature, as density is
temperature-dependent.[5] The resulting density of 1.217 g/cm? is recorded at this standard

temperature.[2]

Visualized Workflow

The logical flow for the experimental determination of these physical properties is outlined in
the diagram below.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of 2-Chlorofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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